[1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester

• IUPAC Name: (4-fluorophenyl) 4-(4-pentylcyclohexyl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C24H35FO2/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-21(13-11-20)24(26)27-23-16-14-22(25)15-17-23/h14-21H,2-13H2,1H3
• InChI Key: ZVCPJOLFAYLVER-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2CCC(CC2)C(=O)OC3=CC=C(C=C3)F
• Molecular Formula: C24H35FO2
• DSSTOX Substance ID: DTXSID20339703
• Molecular Weight: 374.5 g/mol
• CAS RN: 88878-50-6

Description

Chemical Reactions Analysis

Esters, like “[1,1’-Bicyclohexyl]-4-carboxylic acid, 4’-pentyl-, 4-fluorophenyl ester”, can undergo various reactions. For instance, they can undergo hydrolysis under acidic or basic conditions, resulting in the formation of carboxylic acids and alcohols.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Esters are polar molecules but do not engage in hydrogen bonding, which affects their boiling points and solubility in water. The specific properties of “[1,1’-Bicyclohexyl]-4-carboxylic acid, 4’-pentyl-, 4-fluorophenyl ester” are not provided in the search results.

Scientific Research Applications

Mesogenic Properties and Liquid Crystalline Applications

Research has highlighted the significance of esters derived from various carboxylic acids and phenols, including structures similar to “[1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-pentyl-, 4-fluorophenyl ester,” in the development of mesogenic properties and liquid crystalline applications. For example, comparative studies on mesogenic esters containing p-carborane, bicyclo[2.2.2]octane, cyclohexane, and benzene have been conducted to understand the relationship between chemical structure and mesogenic behavior. These studies have revealed that variations in the carboxylic acid structure and the introduction of fluorine into the phenol part significantly affect the stability and width of mesophases, leading to a range of smectic and soft crystal polymorphism observed in liquid crystals (Ringstrand et al., 2005).

Synthetic Routes and Polymer Applications

Furthermore, synthetic methodologies and the functionalization of cyclic esters, including those with bicyclohexyl rings, have been explored for the design and synthesis of hydrophilic aliphatic polyesters. This research involves the homo- and copolymerization of new cyclic esters containing protected functional groups, which are crucial for developing novel materials with specific applications in biodegradable polymers and drug delivery systems (Trollsås et al., 2000).

Environmental and Health Monitoring

Studies on environmental exposure to plasticizers, such as cyclohexane dicarboxylic acid esters, indicate the importance of monitoring these compounds due to their wide use in consumer products and potential health impacts. Research into the urinary concentrations of oxidative metabolites of certain cyclohexane dicarboxylic acid esters suggests these compounds as biomarkers for assessing environmental and occupational exposure levels, reflecting the broader environmental health implications of chemical use and exposure (Silva et al., 2013).

Mechanism of Action

The mechanism of action for esters involves the breaking and forming of bonds during chemical reactions. For example, during hydrolysis, an ester bond is broken, and a carboxylic acid and an alcohol are formed.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, specific safety and hazard information for “[1,1’-Bicyclohexyl]-4-carboxylic acid, 4’-pentyl-, 4-fluorophenyl ester” is not available in the search results.